Cas no 1850322-74-5 (2-fluoroterephthalaldehyde)

• Product Name: 2-fluoroterephthalaldehyde
• CAS No: 1850322-74-5
• MF: C₈H₅FO₂
• MW: 152.122505903244
• CID: 4735049
• PubChem ID: 23496630
• Update Time: 2025-10-29

2-fluoroterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoroterephthalaldehyde
• 1,4-Benzenedicarboxaldehyde, 2-fluoro-
• SCHEMBL1808937
• fluoroterephthalic aldehyde
• G63042
• 2-fluorobenzene-1,4-dicarbaldehyde
• 1850322-74-5

• Inchi： 1S/C8H5FO2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-5H
• InChI Key： CVCLKHOVULHASK-UHFFFAOYSA-N
• SMILES： C1(C=O)=CC=C(C=O)C=C1F

Computed Properties

• Exact Mass: 152.02735756g/mol
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-fluoroterephthalaldehyde

Comprehensive Overview of 2-Fluoroterephthalaldehyde (CAS No. 1850322-74-5): Properties, Applications, and Innovations

2-Fluoroterephthalaldehyde (CAS No. 1850322-74-5) is a fluorinated aromatic aldehyde with significant potential in organic synthesis and material science. This compound, characterized by its fluorine-substituted terephthalaldehyde structure, has garnered attention for its unique reactivity and versatility in constructing complex molecular frameworks. Researchers and industries are increasingly exploring its applications in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The molecular formula of 2-fluoroterephthalaldehyde is C₈H₅FO₂, featuring two aldehyde groups and a fluorine atom positioned ortho to one of them. This arrangement enhances its electrophilic properties, making it a valuable precursor for Schiff base formation, polymer crosslinking, and metal-organic frameworks (MOFs). Recent studies highlight its role in designing fluorescent probes and photoactive materials, addressing trends in sustainable technology and optoelectronics.

In the context of green chemistry, 2-fluoroterephthalaldehyde offers advantages due to its ability to participate in atom-efficient reactions. Its fluorine atom introduces electron-withdrawing effects, which can modulate reaction kinetics and product stability—a feature highly sought after in catalysis and drug design. For instance, its derivatives are investigated for their potential in biodegradable polymers, responding to the global push for eco-friendly alternatives to conventional plastics.

From a synthetic perspective, CAS No. 1850322-74-5 is often synthesized via selective fluorination of terephthalaldehyde derivatives or through palladium-catalyzed coupling reactions. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to verify its purity, given the importance of high-purity intermediates in precision chemistry. Storage recommendations typically emphasize protection from light and moisture to preserve its aldehyde functionality.

The commercial relevance of 2-fluoroterephthalaldehyde is underscored by its inclusion in catalogs of specialty chemical suppliers catering to pharmaceutical R&D and material science. Its compatibility with click chemistry protocols further expands its utility in bioconjugation and nanomaterial functionalization. As industries explore AI-driven molecular design, this compound’s structural features make it a candidate for virtual screening libraries targeting novel therapeutic agents or smart materials.

Emerging applications of 2-fluoroterephthalaldehyde also intersect with renewable energy research. For example, its incorporation into covalent organic frameworks (COFs) has shown promise in improving the efficiency of solar cells and hydrogen storage systems. Such innovations align with the United Nations’ Sustainable Development Goals (SDGs), particularly those related to clean energy and responsible consumption.

Safety and handling of CAS No. 1850322-74-5 adhere to standard laboratory protocols for aldehydes, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its reactivity warrants prudent handling to avoid unintended polymerization or decomposition. Environmental impact assessments suggest low ecotoxicity, supporting its use in green manufacturing initiatives.

In summary, 2-fluoroterephthalaldehyde exemplifies the intersection of structural innovation and functional diversity in fluorinated compounds. Its adaptability across multiple disciplines—from medicinal chemistry to advanced materials engineering—positions it as a compound of enduring scientific and industrial interest. Future research may unlock further applications in biomedical imaging or next-generation sensors, solidifying its role in cutting-edge technological advancements.